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Compound of Interest

Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658

Essential Safety and Handling Guide for
Isostearyl Neopentanoate

For Immediate Reference: A Comprehensive Guide to the Safe Handling, Storage, and
Disposal of Isostearyl Neopentanoate in a Laboratory Setting.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Isostearyl neopentanoate. Adherence to these
guidelines is essential for maintaining a safe laboratory environment and ensuring proper
management of this chemical.

Physical and Chemical Properties

Isostearyl neopentanoate is a synthetic ester used in a variety of cosmetic and personal care
formulations.[1][2] Understanding its physical and chemical properties is fundamental to safe

handling.
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Property Value
Appearance Clear, light-yellow, viscous liquid[1]
Odor Odorless[1]

Molecular Formula

C23H4602[3]

Molecular Weight 354.61 g/mol [3]

Boiling Point Approximately 387.8°C (rough estimate)[3]
Melting Point Approximately 7.7°C (estimate)[3]

Density Approximately 0.8784 g/cm3 (rough estimate)[3]
Flash Point Approximately 196°C (385°F) (estimate)[1]

Water Solubility

11.7 pg/L at 19°CJ3]

Hazard Identification and Personal Protective

Equipment (PPE)

Isostearyl neopentanoate is not classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4] The

Cosmetic Ingredient Review (CIR) Expert Panel has also assessed it as safe for use in

cosmetic products.[5] However, standard laboratory safety precautions should always be

observed.

Recommended Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin

contact.[6]

o Eye Protection: Use safety glasses or goggles to protect against accidental splashes.[6]

» Skin and Body Protection: A standard laboratory coat is recommended to protect clothing.

» Respiratory Protection: Not generally required under normal conditions with adequate

ventilation.[6] Ensure work is performed in a well-ventilated area to avoid inhalation of any
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potential vapors.[6]

Operational Plan: Step-by-Step Handling and
Storage Procedures

A systematic approach to handling and storage is critical for laboratory safety and maintaining
the integrity of the chemical.

Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leakage.

« Verify that the container is properly labeled as "Isostearyl nheopentanoate” with the correct
CAS number (58958-60-4).

Handling:

o Work in a well-ventilated area, such as a chemical fume hood, especially when heating or
agitating the substance.

o Avoid direct contact with skin and eyes by wearing the recommended PPE.
» Wash hands thoroughly after handling.

Storage:

e Store in a cool, dry place away from direct sunlight and heat sources.[6]

o Keep containers tightly sealed when not in use to prevent contamination.

» Store away from strong oxidizing agents.

Spill and Disposal Plan

Prompt and correct response to spills is essential to prevent accidents and contamination. As a
non-hazardous substance, the disposal of Isostearyl neopentanoate is relatively
straightforward.
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Spill Cleanup Procedure:

e Evacuate and Ventilate: If a large spill occurs, evacuate the immediate area and ensure
adequate ventilation.

o Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.
o Collect: Carefully scoop the absorbed material into a suitable container.
e Clean: Clean the spill area with soap and water.

» Dispose: Dispose of the absorbent material and any contaminated cleaning supplies in
accordance with local, state, and federal regulations.

Disposal:

e Unused Product: Dispose of unused Isostearyl heopentanoate as non-hazardous waste,
following all applicable local, state, and federal regulations. Do not pour down the drain.

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent before
disposal. The rinse water should be collected and disposed of appropriately.

Workflow for Safe Handling of Isostearyl
Neopentanoate
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Workflow for Safe Handling of Isostearyl Neopentanoate
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Caption: A flowchart outlining the key steps for the safe handling of Isostearyl neopentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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